Ethyl 3-chloro-4-cyanopyridine-2-carboxylate

• IUPAC Name: ethyl 3-chloro-4-cyanopyridine-2-carboxylate
• InChI: InChI=1S/C9H7ClN2O2/c1-2-14-9(13)8-7(10)6(5-11)3-4-12-8/h3-4H,2H2,1H3
• InChI Key: NQROQWMDTBVLPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC=CC(=C1Cl)C#N
• Molecular Formula: C9H7ClN2O2
• Molecular Weight: 210.62 g/mol
• CAS No.: 1616500-66-3

Description

Ethyl 3-chloro-4-cyanopyridine-2-carboxylate (ECCPC) is a heterocyclic compound that contains a pyridine ring with a chloro and cyano group attached to the 4th and 2nd position, respectively. It has a molecular formula of C9H7ClN2O2 and a molecular weight of 210.62 g/mol. ECCPC is a versatile chemical compound used in scientific research, with diverse applications ranging from organic synthesis to drug discovery and material science.

Molecular Structure Analysis

The molecular structure of ECCPC is characterized by the presence of a cyano and chloro group, which make it a reactive compound that can undergo various chemical reactions. The InChI code for ECCPC is 1S/C9H7ClN2O2/c1-2-14-9(13)8-7(10)6(5-11)3-4-12-8/h3-4H,2H2,1H3.

Physical and Chemical Properties Analysis

ECCPC is a light-yellow solid with a melting point of 103-104°C. It is insoluble in water but soluble in most organic solvents, such as alcohol, chloroform, and acetone. ECCPC is stable under normal conditions, but it can decompose when exposed to heat or acid.

Scientific Research Applications

Synthesis of Antimicrobial Agents

Ethyl 3-chloro-4-cyanopyridine-2-carboxylate has been used in the synthesis of certain mercapto-and aminopyrimidine derivatives, which have potential as antimicrobial agents. These compounds were found to exhibit in vitro antimicrobial activity against various pathogenic microorganisms (El-kerdawy et al., 1990).

Creation of Functionalized Derivatives

This chemical has also been integral in the synthesis of functionalized pyrido[4,3-b][1,4]oxazine and imidazo[1,2-a]pyridine derivatives, which are valuable in diverse chemical applications (Arrault et al., 2002).

Assembly of Heterocyclic Scaffolds

This compound is also used in the Thorpe–Ziegler-type reaction to assemble tetra- and pentacyclic heterocyclic scaffolds. This process is significant for creating complex chemical structures with potential antibacterial and antifungal properties (Lebedyeva et al., 2012).

Friedländer Synthesis of Quinoline Derivatives

It serves as a precursor in the Friedländer synthesis of quinoline derivatives. This synthesis method is crucial for creating compounds with various potential applications, especially in medicinal chemistry (Degtyarenko et al., 2007).

Preparation of Naphthyridine Derivatives

This compound is also involved in the preparation of naphthyridine derivatives, which have applications in the field of medicinal chemistry (Kiely, 1991).

Synthesis of Pyrrole and Pyrrolidine Derivatives

It has been used in the synthesis of pyrrole and pyrrolidine derivatives, which are important in the development of pharmaceuticals and agrochemicals (Dawadi & Lugtenburg, 2011).

Safety and Hazards

ECCPC is classified as a hazardous substance. It is labeled with the signal word “Warning” and the hazard statements H302, H312, H332, which indicate that it is harmful if swallowed, in contact with skin, or if inhaled. The precautionary statements P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, P501 provide guidance on how to handle ECCPC safely.